![molecular formula C12H17NO6 B2540405 2-{[(1,3-dioxolan-2-ylmethyl)(methyl)amino]methyl}-3-hydroxy-6-(hydroxymethyl)-4H-pyran-4-one CAS No. 866019-46-7](/img/structure/B2540405.png)
2-{[(1,3-dioxolan-2-ylmethyl)(methyl)amino]methyl}-3-hydroxy-6-(hydroxymethyl)-4H-pyran-4-one
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Description
2-{[(1,3-dioxolan-2-ylmethyl)(methyl)amino]methyl}-3-hydroxy-6-(hydroxymethyl)-4H-pyran-4-one is a useful research compound. Its molecular formula is C12H17NO6 and its molecular weight is 271.269. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization
One-pot Synthesis : A study by Jilani (2007) reported a one-pot synthesis method for 8-amino-1-methoxy-6H-dibenzo[b,d]pyran-6-one, demonstrating an improved alternative to traditional multi-step reactions. This method could potentially be applicable or adaptable for the synthesis of related compounds, including 2-{[(1,3-dioxolan-2-ylmethyl)(methyl)amino]methyl}-3-hydroxy-6-(hydroxymethyl)-4H-pyran-4-one, by offering a streamlined synthesis approach Jilani, 2007.
Novel Synthesis Approaches : Research by Iijima et al. (1979) involved the synthesis of complex compounds starting with precursors related to β-tetra-, β-tri-, and β-di-carbonyl compounds. Such methodologies could offer insights into novel pathways for synthesizing and manipulating the structure of this compound for various scientific applications Iijima et al., 1979.
Applications in Coordination Chemistry
- Vic-dioxime Complexes : Canpolat and Kaya (2005) synthesized new vic-dioxime complexes, suggesting potential applications in coordination chemistry for similar compounds. This research could provide a foundation for exploring the coordination properties of this compound with various metals, leading to potential applications in catalysis or material science Canpolat & Kaya, 2005.
Bioactive Compound Synthesis
- Antimicrobial and Antioxidant Properties : Studies like those by Memar et al. (2020) and Devi et al. (2016) have focused on synthesizing compounds with bioactive properties, including antimicrobial and antioxidant activities. While not directly related, the methodologies and findings of these studies could be relevant for assessing the bioactive potential of this compound, especially in terms of its synthesis and evaluation for similar properties Memar et al., 2020; Devi et al., 2016.
Properties
IUPAC Name |
2-[[1,3-dioxolan-2-ylmethyl(methyl)amino]methyl]-3-hydroxy-6-(hydroxymethyl)pyran-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H17NO6/c1-13(6-11-17-2-3-18-11)5-10-12(16)9(15)4-8(7-14)19-10/h4,11,14,16H,2-3,5-7H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XNAGYAXAXXXWJO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(CC1OCCO1)CC2=C(C(=O)C=C(O2)CO)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H17NO6 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
271.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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